Cas no 1184212-56-3 (2-Fluoro-4-(4-methylphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(4-methylphenyl)benzoic acid
• CAS No: 1184212-56-3
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD12859182
• CID: 1039040
• Update Time: 2025-08-01

2-Fluoro-4-(4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(4-methylphenyl)benzoic acid
• 2-Fluoro-4-(4-methylphenyl)benzoic acid

• MDL： MFCD12859182
• Inchi： 1S/C14H11FO2/c1-9-2-4-10(5-3-9)11-6-7-12(14(16)17)13(15)8-11/h2-8H,1H3,(H,16,17)
• InChI Key： XYNYMRQCAUBBRV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 230.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.49930

Additional information on 2-Fluoro-4-(4-methylphenyl)benzoic acid

Introduction to 2-Fluoro-4-(4-methylphenyl)benzoic acid (CAS No. 1184212-56-3)

2-Fluoro-4-(4-methylphenyl)benzoic acid, with the CAS number 1184212-56-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a 4-methylphenyl group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of 2-Fluoro-4-(4-methylphenyl)benzoic acid is C₁₅H₁₂FO₂, and its molecular weight is approximately 238.25 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for a wide range of applications, from laboratory research to industrial synthesis.

In recent years, the study of 2-Fluoro-4-(4-methylphenyl)benzoic acid has been driven by its potential in the development of novel therapeutic agents. One of the key areas of interest is its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, researchers have explored its role in the development of anti-inflammatory and anti-cancer compounds. The fluoro-substitution on the benzene ring can enhance the lipophilicity and metabolic stability of the final drug product, which are crucial factors for improving drug efficacy and reducing side effects.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Fluoro-4-(4-methylphenyl)benzoic acid as a key intermediate in the synthesis of a series of selective COX-2 inhibitors. COX-2 inhibitors are widely used for their anti-inflammatory and analgesic properties, but traditional inhibitors often suffer from gastrointestinal side effects. The novel compounds derived from 2-Fluoro-4-(4-methylphenyl)benzoic acid showed improved selectivity and reduced toxicity, making them promising candidates for further clinical development.

Beyond its applications in medicinal chemistry, 2-Fluoro-4-(4-methylphenyl)benzoic acid has also been investigated for its potential in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as organic semiconductors and luminescent materials. A recent study in Advanced Materials demonstrated that derivatives of this compound could be used to create highly efficient organic light-emitting diodes (OLEDs), which have applications in display technology and solid-state lighting.

The synthesis of 2-Fluoro-4-(4-methylphenyl)benzoic acid typically involves multi-step reactions, including substitution, coupling, and oxidation processes. One common synthetic route involves the reaction of 4-fluorobenzoyl chloride with 4-methylaniline, followed by oxidation to form the carboxylic acid. Advances in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for both academic and industrial applications.

In terms of safety and handling, while 2-Fluoro-4-(4-methylphenyl)benzoic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

The future prospects for 2-Fluoro-4-(4-methylphenyl)benzoic acid are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in various fields. For example, ongoing clinical trials are evaluating its potential as a precursor for novel anti-cancer drugs, while materials scientists are exploring its use in next-generation electronic devices.

In conclusion, 2-Fluoro-4-(4-methylphenyl)benzoic acid (CAS No. 1184212-56-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and developers working on innovative solutions across multiple disciplines.